3-amino-N-methylpiperidine-1-carboxamide

• Molecular Formula: C7H15N3O
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-amino-N-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C7H15N3O/c1-9-7(11)10-4-2-3-6(8)5-10/h6H,2-5,8H2,1H3,(H,9,11)
• InChI Key: RIBALLSLJGZPRV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCCC(C1)N

Description

3-Amino-N-methylpiperidine-1-carboxamide is a piperidine derivative characterized by a carboxamide group at position 1 of the piperidine ring, an amino group at position 3, and a methyl substitution on the carboxamide nitrogen. Piperidine carboxamides are frequently explored in medicinal chemistry for their ability to interact with biological targets, such as enzymes or receptors, due to their conformational flexibility and hydrogen-bonding motifs .

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name	Key Substituents/Modifications	Molecular Weight (g/mol)	Notable Properties/Applications
3-Amino-N-methylpiperidine-1-carboxamide	- 3-amino group - N-methyl carboxamide at C1	~171.2 (estimated)	Potential CNS activity, hydrogen bonding
1-(6-Chloro-3-pyridazinyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-3-piperidinecarboxamide	- Chloropyridazinyl group at C1 - Pyrrole-methyl substitution	362.8 (exact)	Likely enhanced receptor affinity due to aromatic heterocycles
3-(Acetyl...ethyl)amino)-N-(3-fluoro-2-methylphenyl)piperidine-1-carboxamide	- Oxadiazole-propan-2-yl group - Fluoro-methylphenyl tail	~474.5 (estimated)	Improved metabolic stability; kinase inhibition potential
3-[Methyl(phenyl)amino]-N-phenylpyrrolidine-1-carboxamide	- Pyrrolidine core - Phenylamino substitutions	~309.4 (exact)	Possible use in dopamine receptor modulation
4-{...}-N-(3-chlorophenyl)piperidine-1-carboxamide	- Benzodioxole-carbonyl group - Methoxyethyl chain	~600.1 (estimated)	High molecular weight; potential protease inhibition

Physicochemical and Pharmacological Differences

• Hydrogen Bonding: The 3-amino group in the target compound enhances hydrogen-bond donor capacity compared to non-amino analogs (e.g., ), which may influence target selectivity.
• Metabolic Stability : Compounds with bulky substituents (e.g., oxadiazole in or benzodioxole in ) resist cytochrome P450 metabolism, unlike the simpler target compound, which may require prodrug strategies for sustained activity .